2-Azido-1-(3,3-difluoropiperidin-1-yl)ethan-1-one
Overview
Description
2-Azido-1-(3,3-difluoropiperidin-1-yl)ethan-1-one, also known as 2-Azo-1-(3,3-difluoropiperidin-1-yl)ethan-1-one, is a fluorinated heterocyclic molecule with an azide functional group. It is a versatile building block in chemical synthesis, and has been used in a variety of applications. It has been used in the synthesis of compounds for pharmaceuticals, agrochemicals, and other materials. It has also been used in the synthesis of peptide and peptidomimetic compounds, and as a reagent for chemical transformations.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
α-Azido ketones, such as “2-Azido-1-(3,3-difluoropiperidin-1-yl)ethan-1-one”, are very versatile and valuable synthetic intermediates, known for their wide variety of applications, such as in amine, imine, oxazole, pyrazole, triazole, pyrimidine, pyrazine, and amide alkaloid formation .
Production of Biologically Important Compounds
α-Azido ketones have been employed for the synthesis of a number of biologically important heterocyclic compounds . They produce synthetically useful intermediates such as α-amino ketones, α-azido-β-hydroxy ketones, and β-amino alcohols .
Synthesis of 1,2,3-Triazoles
α-Azido ketones react with terminal alkynes and afford 1,2,3-triazoles in moderate to good yields through copper (I) catalyzed alkyne-azide 1,3-cycloaddition reaction (CuAAC, Sharpless-Meldal reaction) . These molecules display valuable pharmaceutically important properties such as antiallergic, antihistamine, antibacterial effects, tuberculosis inhibition, anti-HIV, antitumor activities and agrochemical applications .
Synthesis of Pyridinyl-1,2,3-triazoles
An example of these triazoles is pyridinyl-1,2,3-triazole which inhibits TGF-β-induced transcriptional activation of ALK signaling . One such compound is under preclinical tests .
Synthesis of Triazolyl Ketone Derivatives of Cholesterol
Various triazolyl ketone derivatives of cholesterol obtained by CuAAC reaction with various cholesterol derivatives show very good anti-proliferative activities against three human cancer cell lines .
Thermal Research on Melt-Cast Explosives
The lower melting point of “2-Azido-1-(3,3-difluoropiperidin-1-yl)ethan-1-one” makes it a promising melt‑cast explosive or an energetic plasticizer .
Synthesis of Antibacterial Compounds
The azido-propargyloxy-substituted 1,3,5-triazines, synthesized from “2-Azido-1-(3,3-difluoropiperidin-1-yl)ethan-1-one”, have shown promising antibacterial activity .
Structural Analysis and Reaction Mechanism Study
“2-Azido-1-(3,3-difluoropiperidin-1-yl)ethan-1-one” has been used in X-ray single crystal structural analysis and geometry optimization using density functional theory .
Safety and Hazards
Azido compounds are known to be mutagenic and carcinogenic. A small exposure to these impurities may lead to cancer . These impurities may be formed and get incorporated into drug substances or drug products through reagents, catalysts, solvents, or raw materials used in the process of manufacturing drug substances .
properties
IUPAC Name |
2-azido-1-(3,3-difluoropiperidin-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F2N4O/c8-7(9)2-1-3-13(5-7)6(14)4-11-12-10/h1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJLAUQVCAHOAJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CN=[N+]=[N-])(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10F2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1-(3,3-difluoropiperidin-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(Oxolane-2-carbonyl)piperidin-4-yl]methanamine](/img/structure/B1490039.png)
![2-{[4-(Aminomethyl)piperidin-1-yl]methyl}phenol](/img/structure/B1490048.png)
![7-bromo-5H-pyrido[4,3-b]indole](/img/structure/B1490053.png)
